Cas no 127913-44-4 ((3S)-4-Chloro-3-hydroxybutyronitrile)

• Product Name: (3S)-4-Chloro-3-hydroxybutyronitrile
• CAS No: 127913-44-4
• MF: C₄H₆ClNO
• MW: 119.5495
• MDL: MFCD00273363
• CID: 63905
• PubChem ID: 354335518
• Update Time: 2024-11-02

(3S)-4-Chloro-3-hydroxybutyronitrile Chemical and Physical Properties

Names and Identifiers

• (S)-4-Chloro-3-hydroxybutyronitrile
• (S)-(-)-4-Chloro-3-hydroxybutyronitrile
• (S)-(-)-4-chloro 3-hydroxybutyronitrile
• S-4-Chloro-3-hydroxybutyronitrile
• (3S)-4-Chloro-3-hydroxybutyronitrile
• (S)-4-Chloro-3-hydroxy-butyronitrile
• C4H6ClNO
• (3S)-4-chloro-3-hydroxybutanenitrile
• (S)-(-)4-Chloro-3-hydroxybutyronitrile
• Butanenitrile,4-chloro-3-hydroxy-, (S)-
• (S)-4-Chloro-3-hydro
• 4-CHLORO-3-HYDROXY-BUTYRONITRILE
• (S)-4-chloro-3-hydroxybutanenitrile
• (3S)-4-chloro-3-hydorxybutyronitrile
• S-(-)-4-chloro-3-hydorxy butyronitrile
• Butanenitrile,4-chloro-3-hydroxy-, (3S)-
• Butanenitrile, 4-chloro-3-hydroxy-, (3S)-
• PubChem5929
• KSC495M7R
• Jsp001749
• FCH833742
• CC0208
• AM81472
• LS30056
• (3S)-
• 127913-44-4
• (3S)-4-Chloro-3-hydroxybutanenitrile; (S)-4-Chloro-3-hydroxybutanenitrile; (S)-(-)-4-Chloro-3-hydroxybutyronitrile; (S)-4-Chloro-3-hydroxybutyronitrile;
• AKOS006237609
• MFCD00273363
• AS-12916
• DTXSID80427251
• EN300-7287322
• CS-0096879
• C3331
• SCHEMBL2685349
• LHBPNZDUNCZWFL-BYPYZUCNSA-N
• DB-005035

• MDL： MFCD00273363
• Inchi： 1S/C4H6ClNO/c5-3-4(7)1-2-6/h4,7H,1,3H2/t4-/m0/s1
• InChI Key： LHBPNZDUNCZWFL-BYPYZUCNSA-N
• SMILES： ClC([H])([H])[C@]([H])(C([H])([H])C#N)O[H]

Computed Properties

• Exact Mass: 119.01400
• Monoisotopic Mass: 119.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: -0.1

Experimental Properties

• Color/Form: No data available
• Density: 1.250 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 286.2°C at 760 mmHg
• Flash Point: 110 °C
• Refractive Index: n20/D 1.474(lit.)
• PSA: 44.02000
• LogP: 0.49978

(3S)-4-Chloro-3-hydroxybutyronitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S28-S36/37-S45
• Hazardous Material Identification：
• Safety Term：S28;S36/37;S45
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins